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Compound of Interest

Compound Name: 1-Bromo-2-iodobenzene

Cat. No.: B155775

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety, handling, and disposal
information for 1-Bromo-2-iodobenzene (CAS No. 583-55-1), a key reagent in organic
synthesis. The following sections detail the associated hazards, recommended procedures for
safe use, and guidelines for proper waste management, ensuring the well-being of laboratory
personnel and environmental protection.

Section 1: Chemical and Physical Properties

1-Bromo-2-iodobenzene is a yellow liquid with the molecular formula CeHaBrl.[1][2] A
summary of its key physical and chemical properties is provided in Table 1.
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Property Value Source
Molecular Weight 282.90 g/mol [2][3]
Appearance Yellow liquid [11[415]
Melting Point 9-10°C [1][4]1[6]
Boiling Point 120 - 121 °C at 20 hPa [11[4116]
Density 2.203 g/mL at 25 °C [1][6]
Flash Point > 110 °C (> 230 °F) [1][4]
Solubility in Water Insoluble or difficult to mix [61[7]

Section 2: Hazard Identification and Toxicological
Information

1-Bromo-2-iodobenzene is classified as a hazardous substance. The primary hazards are
skin irritation, serious eye irritation, and potential respiratory irritation.[2][4][8][9]

Hazard Statement GHS Classification Source

H315: Causes skin irritation Skin Irritation (Category 2) [2][8][10]

H319: Causes serious eye o
o Eye Irritation (Category 2A) [2][8]
irritation

] Specific target organ toxicity —
H335: May cause respiratory ]
L single exposure (Category 3), [2][41[8]
irritation )
Respiratory system

While specific quantitative toxicological data such as LD50 or LC50 values for 1-Bromo-2-
iodobenzene are not readily available in the provided search results, the classifications are
based on aggregated data from multiple suppliers and regulatory bodies.[1][2] Ingestion may
cause gastrointestinal irritation with symptoms like nausea, vomiting, and diarrhea.[7]

Note on Experimental Protocols: Specific experimental studies detailing the toxicological
assessment of 1-Bromo-2-iodobenzene are not publicly available. The hazard classifications
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are typically derived from data on structurally similar compounds or from standardized in vitro
and in vivo testing guidelines established by organizations such as the Organisation for
Economic Co-operation and Development (OECD).

Section 3: Experimental Protocols for Hazard
Assessment

For a chemical with the hazard profile of 1-Bromo-2-iodobenzene, the following standardized
OECD test guidelines would be relevant for assessing skin and eye irritation.

Skin Irritation Testing

The potential for skin irritation is typically evaluated using in vitro methods to reduce or replace
animal testing.

e OECD Test Guideline 439: In Vitro Skin Irritation: Reconstructed Human Epidermis (RhE)
Test Method: This is a widely accepted method for identifying irritant chemicals.[9][11]

o Methodology:

= Areconstructed human epidermis model, which mimics the upper layers of human skin,
is used.[5]

= The test chemical is applied directly to the surface of the tissue model.[5]

» After a defined exposure period (e.g., 60 minutes), the chemical is removed by rinsing.
[12]

» The tissue is incubated for a post-exposure period (e.g., 42 hours) to allow for the
development of cytotoxic effects.[5]

» Cell viability is assessed using a colorimetric assay, most commonly the MTT assay. In
this assay, viable cells convert the yellow MTT tetrazolium salt into a purple formazan
product, which is then extracted and quantified.[5][12]

= Areduction in cell viability below 50% compared to negative controls indicates that the
substance is an irritant.[5][9]
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Eye Irritation Testing

A tiered approach is used for assessing eye irritation, starting with in vitro methods.

e OECD Test Guideline 437: Bovine Corneal Opacity and Permeability (BCOP) Test Method:
This ex vivo assay is used to identify substances that can cause severe eye damage.[6]

o Methodology:

Bovine corneas are obtained as a by-product from abattoirs and mounted in a holder
that separates the anterior and posterior chambers.[6][13]

» The test substance is applied to the epithelial surface of the cornea for a set exposure
time (e.g., 10 minutes for liquids).[13][14]

» Corneal opacity is measured using an opacitometer, which quantifies the amount of light
that can pass through the cornea.[6]

» Corneal permeability is determined by measuring the amount of sodium fluorescein dye
that passes through the full thickness of the cornea into the posterior chamber.[6]

= An In Vitro Irritancy Score (IVIS) is calculated based on the opacity and permeability
values to classify the irritancy potential of the substance.[6][14]

o OECD Test Guideline 496: In Vitro Macromolecular Test Method for Identifying Chemicals
Inducing Serious Eye Damage and Chemicals Not Requiring Classification for Eye Irritation
or Serious Eye Damage: This is a completely acellular method.[10]

o Methodology: This test is based on the principle that the ability of a chemical to cause eye
irritation is related to its propensity to denature and damage corneal proteins.[10] The test
chemical is applied to a macromolecular matrix, and the resulting changes in the matrix
are measured to predict eye irritation potential.[10]

Note on Signaling Pathways: Detailed information on the specific signaling pathways activated
by 1-Bromo-2-iodobenzene leading to irritation is not available in the public domain. Such
mechanistic studies are not commonly performed for chemical reagents of this type.
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Section 4: Safe Handling and Personal Protective

Equipment (PPE)

Strict adherence to safety protocols is mandatory when handling 1-Bromo-2-iodobenzene.

Engineering Controls

e Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.

[71(]

o Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation.[15]

| : . PPE)

PPE

Specification

Source

Eye/Face Protection

Wear chemical safety goggles
or a face shield. Goggles
should conform to EU standard
EN166 or OSHA's 29 CFR
1910.133.

[3]17]

Skin Protection

Wear appropriate protective
gloves (e.g., Viton®, Nitrile
rubber) and a lab coat or
impervious clothing to prevent
skin exposure. Gloves must be
inspected before use and

disposed of properly.

[31141(7]

Respiratory Protection

If working outside a fume hood
or if vapors/mists are
generated, a respiratory
protection program that meets
OSHA's 29 CFR 1910.134 and
ANSI Z88.2 requirements or
European Standard EN 149
must be followed.

[7]
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General Hygiene Practices

e Wash hands and any exposed skin thoroughly after handling.[7][8][10]
» Avoid breathing vapors, mist, or gas.[3][9]
» Do not eat, drink, or smoke in the laboratory.

e Remove contaminated clothing and wash it before reuse.[7][8]

Section 5: First-Aid Measures

In case of exposure, immediate action is crucial.
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Exposure Route First-Aid Procedure Source

Remove the person to fresh

air. If breathing is difficult, give
Inhalation oxygen. If not breathing, give 41071

artificial respiration. Seek

immediate medical attention.

Immediately flush skin with
plenty of soap and water for at
) least 15 minutes while
Skin Contact _ _ [41[7]
removing all contaminated
clothing and shoes. Seek

medical attention.

Immediately flush eyes with
plenty of water for at least 15
minutes, occasionally lifting the
Eye Contact upper and lower eyelids. [4107118]
Remove contact lenses if
present and easy to do. Seek

immediate medical attention.

Do NOT induce vomiting. If the
person is conscious and alert,
rinse their mouth and have

) them drink 2-4 cupfuls of milk

Ingestion } ) [7]

or water. Never give anything
by mouth to an unconscious
person. Seek immediate

medical attention.

Section 6: Storage and Stability

» Storage Conditions: Store in a cool, dry, and well-ventilated area away from incompatible
substances.[7] Keep the container tightly closed.[4][7][8] The substance is light-sensitive and
should be stored protected from light.[4][7]

 Stability: Stable under normal storage conditions.[4][7]
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Incompatible Materials: Strong oxidizing agents.[4][7]

Hazardous Decomposition Products: Upon combustion, may produce carbon monoxide,
carbon dioxide, hydrogen bromide, and hydrogen iodide.[1][7]

Section 7: Accidental Release and Disposal
Accidental Release Measures

Evacuate Personnel: Ensure adequate ventilation and evacuate personnel to safe areas.[9]

Control Spills: Absorb the spill with an inert material such as dry sand, earth, or a universal
binder.[7][15] Do not use combustible materials.

Collect Waste: Place the absorbed material into a suitable, closed, and labeled chemical
waste container for disposal.[3][7]

Decontaminate: Clean the spill area thoroughly.

Prevent Environmental Contamination: Do not let the product enter drains.[3][9]

Disposal Guidelines

Waste Classification: This material should be disposed of as hazardous waste. Chemical
waste generators must consult local, regional, and national hazardous waste regulations to
ensure complete and accurate classification.[15]

Disposal Method: Dispose of the contents and container to an approved waste disposal
plant.[4][8] Do not empty into drains.[4][15][16] Contaminated packaging should be treated
as unused product.[3]

Section 8: Logical Workflow for Safe Handling

The following diagram illustrates the lifecycle of 1-Bromo-2-iodobenzene within a research

environment, emphasizing key safety and decision-making points.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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